Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)
103053-17-4 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
CAS No:103053-17-4
MF:C12H11N3O3
MW:245.234042406082
CID:168937
PubChem ID:163717
Update Time:2025-04-19
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
- 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
- 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TGY
- AC1Q5UUU
- ACMC-20c8un
- CTK0H8000
- GMJFALMFZHXWSI-UHFFFAOYSA-N
- 103053-17-4
- 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- SCHEMBL10340590
- DTXSID3073763
-
- Inchi: 1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
- InChI Key: GMJFALMFZHXWSI-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C(=O)O)C=NN1C1C=CC=C(C)C=1)N
Computed Properties
- Exact Mass: 245.08013
- Monoisotopic Mass: 245.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 513.3°Cat760mmHg
- Flash Point: 264.2°C
- Refractive Index: 1.666
- PSA: 98.21
- LogP: 1.67810
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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